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CAS No.: 1639886-52-4

Cat. No.: B591597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a chiral heterocyclic compound of

significant interest in medicinal chemistry and drug development. Its rigid, stereochemically

defined structure makes it a valuable building block in the synthesis of complex molecules with

specific biological activities. This technical guide provides a comprehensive overview of the

chemical properties, synthesis, and analytical methodologies related to (2R,5R)-2,5-
Dimethylmorpholine hydrochloride, with a particular focus on its emerging role in the field of

targeted protein degradation.

Chemical and Physical Properties
(2R,5R)-2,5-Dimethylmorpholine hydrochloride is the hydrochloride salt of the cis-isomer of

2,5-dimethylmorpholine. The presence of two stereocenters at the C2 and C5 positions results

in a specific three-dimensional arrangement of the methyl groups, which is crucial for its

application as a chiral auxiliary or scaffold.
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Table 1: General and Physical Properties of (2R,5R)-2,5-Dimethylmorpholine Hydrochloride

Property Value Citation

CAS Number 1639886-52-4 [1][2]

Molecular Formula C6H14ClNO [1][2]

Molecular Weight 151.63 g/mol [1][2]

Appearance White to off-white solid (typical)

Melting Point Data not available

Boiling Point

Data not available for the

hydrochloride salt. The free

base, 2,5-dimethylmorpholine,

has a boiling point of 150.8 ±

15.0 °C at 760 mmHg.

[3]

Solubility
Soluble in water and lower

alcohols (expected).

Storage
Store in a dry, sealed place at

room temperature.
[2]

Synthesis and Enantioselective Separation
The synthesis of enantiomerically pure (2R,5R)-2,5-dimethylmorpholine typically involves the

cyclization of a chiral precursor or the resolution of a racemic mixture of cis-2,5-

dimethylmorpholine.

General Synthesis of cis-2,5-Dimethylmorpholine
A common method for the preparation of 2,6-dimethylmorpholine with a high proportion of the

cis-isomer involves the acid-catalyzed cyclization of diisopropanolamine.[4][5]

Experimental Protocol: Synthesis of cis-2,6-Dimethylmorpholine[4]

Materials: Diisopropanolamine, 90-120% strength sulfuric acid, 20% sodium hydroxide

solution.
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Procedure:

Simultaneously meter diisopropanolamine (containing 0-20% water) and excess sulfuric

acid into a reactor with stirring and without cooling. The temperature of the reaction

mixture will increase to 85-170 °C.

Heat the reaction mixture at 150-190 °C for several hours, during which water is

continuously distilled off.

After cooling, carefully add the reaction product to a cooled 20% sodium hydroxide

solution with stirring to a final pH of 14.

Separate the upper organic phase.

Distill the organic phase under reduced pressure to obtain a mixture of water and 2,6-

dimethylmorpholine.

Dry the distillate by stirring with 50% sodium hydroxide solution.

The resulting product is a mixture of cis- and trans-isomers, with the cis-isomer being

predominant.

Enantioselective Synthesis and Resolution
Achieving the specific (2R,5R) stereochemistry requires either an enantioselective synthesis or

the resolution of the racemic cis-isomer.

Enantioselective Synthesis: Chiral auxiliaries or catalysts can be employed to direct the

stereochemical outcome of the cyclization reaction. For instance, starting from a chiral amino

alcohol can lead to the formation of a specific enantiomer of the morpholine derivative.

Chiral Resolution: The separation of a racemic mixture of cis-2,5-dimethylmorpholine into its

individual enantiomers is a common strategy.[6] This can be achieved through several

methods:

Formation of Diastereomeric Salts: Reacting the racemic amine with a chiral acid (e.g.,

tartaric acid) forms diastereomeric salts, which can often be separated by fractional
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crystallization due to their different solubilities.[6] The desired enantiomer is then

recovered by treating the separated salt with a base.

Chiral Chromatography: High-performance liquid chromatography (HPLC) using a chiral

stationary phase (CSP) is a powerful technique for separating enantiomers.[6]

Analytical Methods
The characterization and purity assessment of (2R,5R)-2,5-Dimethylmorpholine
hydrochloride rely on various analytical techniques.

Chiral High-Performance Liquid Chromatography
(HPLC)
Chiral HPLC is the primary method for determining the enantiomeric purity of (2R,5R)-2,5-

Dimethylmorpholine.

Experimental Protocol: General Approach for Chiral HPLC Analysis[7][8][9]

Instrumentation: An HPLC system equipped with a UV detector.

Chiral Stationary Phase (CSP): Selection of the appropriate chiral column is critical and often

requires screening. Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are

commonly used for the separation of chiral amines.[8]

Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g.,

isopropanol or ethanol) is typically used. For basic compounds like morpholines, the addition

of a small amount of a basic modifier (e.g., diethylamine) to the mobile phase can improve

peak shape and resolution.[8]

Detection: UV detection at a suitable wavelength (e.g., 210 nm or 254 nm if derivatized with

a UV-active group).[7]

Procedure:

Dissolve a small amount of the sample in the mobile phase.

Inject the sample onto the chiral HPLC column.
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Elute the sample with the chosen mobile phase at a constant flow rate.

Monitor the elution of the enantiomers using the UV detector. The retention times of the

(2R,5R) and (2S,5S) enantiomers will differ, allowing for their separation and

quantification.

Spectroscopic Methods
While specific spectroscopic data for (2R,5R)-2,5-Dimethylmorpholine hydrochloride is not

readily available in the public domain, general expectations for its spectra are as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would show characteristic signals for the methyl

groups and the protons on the morpholine ring. The coupling patterns and chemical shifts

would be indicative of the cis-stereochemistry.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the two methyl

carbons and the four carbons of the morpholine ring.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for N-H stretching (of the ammonium salt), C-H stretching, and C-O-C stretching of the ether

linkage in the morpholine ring.

Application in Targeted Protein Degradation
A significant application of (2R,5R)-2,5-Dimethylmorpholine hydrochloride is as a building

block in the development of Proteolysis Targeting Chimeras (PROTACs).[2] PROTACs are

heterobifunctional molecules that induce the degradation of specific target proteins by hijacking

the cell's ubiquitin-proteasome system.[3][10][11]

E3

Ternary_Complex
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The (2R,5R)-2,5-dimethylmorpholine moiety can be incorporated into the ligand that binds to

an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). The other end of

the PROTAC molecule contains a ligand that binds to the target protein of interest (POI). The

formation of a ternary complex between the POI, the PROTAC, and the E3 ligase leads to the

ubiquitination of the POI, marking it for degradation by the proteasome.[11]
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Conclusion
(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a key chiral building block with increasing

importance in modern drug discovery. Its well-defined stereochemistry is essential for the

development of highly specific and potent therapeutic agents, particularly in the rapidly

advancing field of targeted protein degradation. This guide provides a foundational

understanding of its chemical properties, synthesis, and analysis, which are critical for its

effective application in research and development. Further investigation into its physical

properties and the development of detailed, publicly available experimental protocols will

undoubtedly accelerate its use in the creation of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b591597/docs#in-depth-technical-guide-2r-5r-2-5-dimethylmorpholine-hydrochloride
https://www.benchchem.com/product/b591597/docs#in-depth-technical-guide-2r-5r-2-5-dimethylmorpholine-hydrochloride
https://www.benchchem.com/product/b591597/docs#in-depth-technical-guide-2r-5r-2-5-dimethylmorpholine-hydrochloride
https://www.benchchem.com/product/b591597/docs#in-depth-technical-guide-2r-5r-2-5-dimethylmorpholine-hydrochloride
https://www.benchchem.com/product/b591597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

